Cas no 1379346-06-1 (1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene)

• Product Name: 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene
• CAS No: 1379346-06-1
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD07775109
• CID: 5189384
• Update Time: 2026-03-05

1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene
• Benzene, 1-(2-chloro-2-propen-1-yl)-3-(1-methylethoxy)-

• MDL： MFCD07775109
• Inchi： 1S/C12H15ClO/c1-9(2)14-12-6-4-5-11(8-12)7-10(3)13/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： YSBRAKUEOUKAHW-UHFFFAOYSA-N
• SMILES： C1(CC(Cl)=C)=CC=CC(OC(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene

Professional Introduction to 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene (CAS No. 1379346-06-1)

1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene, a compound with the chemical identifier CAS No. 1379346-06-1, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a benzene ring substituted with both an allyl chloride moiety and a propyl ether group, has garnered attention for its potential applications in medicinal chemistry and drug discovery.

The structural framework of 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene is characterized by its high degree of functionalization, which makes it a versatile intermediate in the synthesis of more complex molecules. The presence of the allyl chloride group at the para position relative to the propyl ether functionality introduces reactivity that can be exploited for further derivatization, making this compound a valuable building block in the construction of pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate both alkenyl and ether functionalities. These structural features are often associated with enhanced bioavailability and improved metabolic stability, which are critical factors in drug design. The compound's dual functionality has prompted researchers to investigate its potential as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene is its role in the synthesis of molecules that exhibit anti-inflammatory, antiviral, and anticancer activities. For instance, studies have demonstrated that derivatives of this compound can interact with biological targets such as kinases and proteases, which are key enzymes involved in disease pathways. The ability to modulate these targets holds promise for developing treatments against a range of disorders.

The synthesis of 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene typically involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the allyl chloride group can be achieved through halogen-metal exchange reactions or direct chlorination protocols, while the formation of the propyl ether often requires nucleophilic substitution reactions using appropriate alkoxides. These synthetic strategies underscore the compound's versatility as a synthetic intermediate.

Recent advances in computational chemistry have further enhanced our understanding of the electronic and steric properties of 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene. Molecular modeling studies have revealed that the compound exhibits favorable interactions with biological targets due to its optimized shape and charge distribution. These insights have guided medicinal chemists in designing more potent derivatives with improved pharmacokinetic profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where its structural features may contribute to the development of novel pesticides and herbicides. Additionally, its role as a building block in materials science is being investigated, particularly in the context of organic electronics and polymer chemistry.

In conclusion, 1-(2-chloroprop-2-enyl)-3-propan-2-yloxybenzene (CAS No. 1379346-06-1) represents a fascinating subject of study with significant implications for drug discovery and industrial applications. Its unique structural features, coupled with its synthetic versatility, make it a valuable asset in the chemist's toolkit. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical biology and medicinal chemistry.